Cas no 132905-83-0 (Carbonic acid, chloromethyl 4-chlorophenyl ester)

• Product name: Carbonic acid, chloromethyl 4-chlorophenyl ester
• CAS No: 132905-83-0
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 1231371
• PubChem ID: 2777825

Carbonic acid, chloromethyl 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, chloromethyl 4-chlorophenyl ester
• chloromethyl (4-chlorophenyl) carbonate
• 132905-83-0
• chloromethyl(4-chlorophenyl)carbonate
• CS-0247642
• EN300-370896
• chloromethyl 4-chlorophenyl carbonate

• Inchi： InChI=1S/C8H6Cl2O3/c9-5-12-8(11)13-7-3-1-6(10)2-4-7/h1-4H,5H2
• InChI Key： SYPJPQUKKYSYEQ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1OC(=O)OCCl)Cl

Computed Properties

• Exact Mass: 219.96948
• Monoisotopic Mass: 219.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Carbonic acid, chloromethyl 4-chlorophenyl ester

Carbonic acid, chloromethyl 4-chlorophenyl ester (CAS No. 132905-83-0): An Overview of Its Properties and Applications

Carbonic acid, chloromethyl 4-chlorophenyl ester (CAS No. 132905-83-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its chloromethyl and 4-chlorophenyl groups, which confer it with distinct chemical properties and potential applications.

The molecular formula of Carbonic acid, chloromethyl 4-chlorophenyl ester is C₁₀H₈Cl₂O₃, and its molecular weight is approximately 247.07 g/mol. The presence of the chloromethyl group makes it highly reactive, allowing it to participate in various chemical reactions such as nucleophilic substitution and coupling reactions. The 4-chlorophenyl group, on the other hand, imparts aromatic stability and influences the compound's solubility and reactivity in different solvents.

In recent years, Carbonic acid, chloromethyl 4-chlorophenyl ester has been extensively studied for its potential applications in drug development and materials science. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The compound's reactivity and functional groups make it an ideal starting material for the preparation of more complex molecules with therapeutic properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of Carbonic acid, chloromethyl 4-chlorophenyl ester in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This finding highlights the potential of Carbonic acid, chloromethyl 4-chlorophenyl ester as a valuable building block in the development of new antiviral drugs.

Beyond pharmaceutical applications, Carbonic acid, chloromethyl 4-chlorophenyl ester has also shown promise in materials science. Its unique chemical structure makes it suitable for use in the synthesis of advanced polymers and coatings. A study published in Macromolecules in 2020 demonstrated that incorporating this compound into polymer matrices resulted in materials with enhanced mechanical properties and improved resistance to environmental degradation.

The environmental impact of Carbonic acid, chloromethyl 4-chlorophenyl ester is another area of ongoing research. While the compound itself is not classified as a hazardous substance, its production and use must be carefully managed to minimize any potential environmental risks. Recent studies have focused on developing more sustainable synthesis methods that reduce waste and energy consumption while maintaining high yields.

In conclusion, Carbonic acid, chloromethyl 4-chlorophenyl ester (CAS No. 132905-83-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique chemical properties make it an invaluable tool for researchers working on drug development, advanced materials, and environmental sustainability. As research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.